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Compound of Interest

Compound Name: Tetracosanoyl-sulfatide

Cat. No.: B116156 Get Quote

This guide provides comprehensive safety and logistical procedures for the proper disposal of

tetracosanoyl-sulfatide, ensuring the safety of laboratory personnel and adherence to

environmental regulations. The information is tailored for researchers, scientists, and drug

development professionals. Given the absence of a specific, publicly available Safety Data

Sheet (SDS) with detailed hazard classifications, tetracosanoyl-sulfatide must be handled as

a hazardous chemical waste by default.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to treat tetracosanoyl-sulfatide
with the caution afforded to all laboratory chemicals of unknown toxicity.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety goggles, and chemical-resistant gloves.

Work Area: Conduct all transfers and aliquoting of the chemical waste within a certified

chemical fume hood to minimize inhalation exposure.

Spill Management: In the event of a spill, it should be cleaned up immediately.[1] The spilled

chemical and any absorbent materials used for cleanup must be treated as hazardous waste

and disposed of accordingly.[1]

Step-by-Step Disposal Procedure
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The proper disposal of tetracosanoyl-sulfatide requires careful segregation and handling to

ensure compliance and safety. Under no circumstances should this chemical be disposed of

down the sink or in regular trash.[2][3]

Waste Classification: Treat all tetracosanoyl-sulfatide waste, including pure substance,

contaminated solutions, and any associated lab materials (e.g., pipette tips, contaminated

gloves), as hazardous chemical waste.[1]

Container Selection:

Solid Waste: For dry, solid tetracosanoyl-sulfatide, the original manufacturer's container

is the preferred option for disposal.[3][4] If unavailable, use a clearly labeled, sealable, and

chemically compatible container.

Liquid Waste: For solutions containing tetracosanoyl-sulfatide, use a leak-proof

container with a secure, screw-on cap.[4] Ensure the container material is compatible with

the solvent used. Plastic containers are often preferred.[5]

Contaminated Labware: Items like gloves and bench paper should be double-bagged in

clear plastic bags.[4] Sharps, such as contaminated pipette tips or broken glass, must be

placed in a designated sharps container.[4]

Labeling:

Clearly label the waste container with the words "Hazardous Waste".[6][7]

Identify the contents fully: "Tetracosanoyl-sulfatide" and list any solvents or other

chemicals present with their approximate concentrations.

Indicate the date when waste was first added to the container.[6]

Waste Segregation and Storage:

Store the tetracosanoyl-sulfatide waste in a designated Satellite Accumulation Area

(SAA).[5][8]

Keep the waste container securely closed except when adding more waste.[4][5]
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Segregate the container from incompatible materials. For instance, store it separately from

strong acids, bases, and oxidizing agents.[8]

Utilize secondary containment, such as a lab tray, to capture any potential leaks.[4]

Arranging for Disposal:

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic

chemical waste in your SAA.[5]

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[3][5]

Follow their specific instructions for collection and transport. Do not transport hazardous

waste yourself.[1]

Quantitative Data and Properties
While a specific SDS with quantitative hazard data is not readily available, the following

information has been compiled from product listings.

Property Data

Molecular Formula C₄₈H₉₃NO₁₁S

Molecular Weight 892.32 g/mol

Physical State Solid[9]

Purity >99%[9]

Storage Freezer[9]

CAS Number 151122-71-3[9]

Visualizing Procedural Workflows
To clarify the disposal process and the biochemical context of the compound, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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